Cas no 1956381-48-8 (4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride)

• Product Name: 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride
• CAS No: 1956381-48-8
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 4779924
• Update Time: 2025-05-26

4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride

• Inchi： 1S/C9H8N2O2S.ClH/c10-11-7-2-1-6(9(12)13)8-5(7)3-4-14-8;/h1-4,11H,10H2,(H,12,13);1H
• InChI Key： STFQGNKLEQZJAV-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C(=CC=C(C(=O)O)C1=2)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 104

Additional information on 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride

Exploring the Potential of 4-Hydrazinylbenzo[b]thiophene-7-carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1956381-48-8, commonly referred to as 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of benzo[b]thiophene, a heterocyclic aromatic compound, which forms the core structure of many biologically active molecules. The presence of a hydrazine group (-NHNH2) and a carboxylic acid hydrochloride moiety further enhances its chemical versatility, making it a promising candidate for research in drug discovery, material science, and beyond.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry, particularly in the development of anticancer agents. The hydrazine group in this compound is known to exhibit significant biological activity, including antioxidant and anti-inflammatory properties. Researchers have explored its potential as a precursor for synthesizing more complex bioactive molecules, leveraging its ability to undergo various chemical transformations. For instance, the hydrazine group can participate in condensation reactions, enabling the creation of heterocyclic compounds with enhanced pharmacological profiles.

The structural integrity of 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride is further bolstered by the thiophene ring system, which is known for its stability and electronic properties. Thiophenes are widely used in organic electronics due to their ability to facilitate charge transport. This makes the compound a valuable building block for designing advanced materials, such as organic semiconductors and conductive polymers. Recent advancements in nanotechnology have also seen thiophene derivatives being employed in the development of nanoscale devices, further underscoring the importance of this compound.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired yield and purity, as well as the availability of starting materials. Researchers have optimized these methods to ensure scalability and cost-effectiveness, making it feasible for large-scale production if required.

The application of 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride extends beyond traditional pharmaceuticals. Its unique electronic properties make it a candidate for use in optoelectronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have demonstrated that thiophene-based materials can significantly improve device efficiency by enhancing charge carrier mobility and absorption characteristics.

Beyond its chemical applications, this compound has also been investigated for its potential in environmental science. The hydrazine group exhibits strong reducing properties, which can be harnessed for detoxifying industrial waste or remediating contaminated sites. Researchers are exploring its use as a catalyst or reagent in green chemistry processes, aligning with global efforts to develop sustainable chemical technologies.

In conclusion, 4-Hydrazinylbenzo[b]thiophene-7-carboxylic acid hydrochloride represents a versatile and multifaceted compound with applications spanning drug discovery, materials science, and environmental technology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing various scientific disciplines.